Cas no 2138013-92-8 (methyl 2-cyclopropanecarbonyl-4-oxopentanoate)

methyl 2-cyclopropanecarbonyl-4-oxopentanoate structure
2138013-92-8 structure
Product Name:methyl 2-cyclopropanecarbonyl-4-oxopentanoate
CAS No:2138013-92-8
MF:C10H14O4
MW:198.215763568878
CID:5796351
PubChem ID:165483023
Update Time:2024-01-10

methyl 2-cyclopropanecarbonyl-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-cyclopropanecarbonyl-4-oxopentanoate
    • 2138013-92-8
    • EN300-1105012
    • Inchi: 1S/C10H14O4/c1-6(11)5-8(10(13)14-2)9(12)7-3-4-7/h7-8H,3-5H2,1-2H3
    • InChI Key: KFPBMJLYLSCRON-UHFFFAOYSA-N
    • SMILES: O=C(C(C(=O)OC)CC(C)=O)C1CC1

Computed Properties

  • Exact Mass: 198.08920892g/mol
  • Monoisotopic Mass: 198.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 60.4Ų

methyl 2-cyclopropanecarbonyl-4-oxopentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1105012-0.05g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8 95%
0.05g
$647.0 2023-10-27
Enamine
EN300-1105012-0.1g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8 95%
0.1g
$678.0 2023-10-27
Enamine
EN300-1105012-0.25g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8 95%
0.25g
$708.0 2023-10-27
Enamine
EN300-1105012-0.5g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8 95%
0.5g
$739.0 2023-10-27
Enamine
EN300-1105012-1.0g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8
1g
$770.0 2023-06-10
Enamine
EN300-1105012-2.5g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1105012-5.0g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8
5g
$2235.0 2023-06-10
Enamine
EN300-1105012-10.0g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8
10g
$3315.0 2023-06-10
Enamine
EN300-1105012-1g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8 95%
1g
$770.0 2023-10-27
Enamine
EN300-1105012-5g
methyl 2-cyclopropanecarbonyl-4-oxopentanoate
2138013-92-8 95%
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$2235.0 2023-10-27
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